Cas no 2731014-58-5 ([5-(3,4-Dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol)
[5-(3,4-Dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol Chemical and Physical Properties
Names and Identifiers
-
- 2731014-58-5
- EN300-37104559
- [5-(3,4-dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol
- [5-(3,4-Dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol
-
- Inchi: 1S/C15H21NO3/c1-18-12-4-3-11(5-13(12)19-2)15-6-14(7-15,10-17)8-16-9-15/h3-5,16-17H,6-10H2,1-2H3
- InChI Key: CTHBEQAEOSDWOT-UHFFFAOYSA-N
- SMILES: OCC12CNCC(C3C=CC(=C(C=3)OC)OC)(C1)C2
Computed Properties
- Exact Mass: 263.15214353g/mol
- Monoisotopic Mass: 263.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 50.7Ų
[5-(3,4-Dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37104559-0.05g |
[5-(3,4-dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol |
2731014-58-5 | 95% | 0.05g |
$285.0 | 2023-06-04 | |
| Enamine | EN300-37104559-0.1g |
[5-(3,4-dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol |
2731014-58-5 | 95% | 0.1g |
$426.0 | 2023-06-04 | |
| Enamine | EN300-37104559-0.25g |
[5-(3,4-dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol |
2731014-58-5 | 95% | 0.25g |
$607.0 | 2023-06-04 | |
| Enamine | EN300-37104559-0.5g |
[5-(3,4-dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol |
2731014-58-5 | 95% | 0.5g |
$959.0 | 2023-06-04 | |
| Enamine | EN300-37104559-1.0g |
[5-(3,4-dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol |
2731014-58-5 | 95% | 1g |
$1229.0 | 2023-06-04 | |
| Enamine | EN300-37104559-2.5g |
[5-(3,4-dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol |
2731014-58-5 | 95% | 2.5g |
$2408.0 | 2023-06-04 | |
| Enamine | EN300-37104559-5.0g |
[5-(3,4-dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol |
2731014-58-5 | 95% | 5g |
$3562.0 | 2023-06-04 | |
| Enamine | EN300-37104559-10.0g |
[5-(3,4-dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol |
2731014-58-5 | 95% | 10g |
$5283.0 | 2023-06-04 | |
| 1PlusChem | 1P0290L4-50mg |
[5-(3,4-dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol |
2731014-58-5 | 95% | 50mg |
$402.00 | 2024-05-07 | |
| 1PlusChem | 1P0290L4-100mg |
[5-(3,4-dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol |
2731014-58-5 | 95% | 100mg |
$589.00 | 2024-05-07 |
[5-(3,4-Dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on [5-(3,4-Dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol
[5-(3,4-Dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol
[5-(3,4-Dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol is a complex organic compound with the CAS number 2731014-58-5. This compound belongs to the class of bicyclic amines and is characterized by its unique structure, which includes a bicyclo[3.1.1]heptane framework fused with a dimethoxyphenyl group and a hydroxymethyl substituent. The compound has garnered significant attention in recent years due to its potential applications in drug discovery and development.
The synthesis of [5-(3,4-Dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol involves a multi-step process that typically begins with the preparation of the dimethoxyphenyl precursor. This is followed by a series of coupling reactions to construct the bicyclic framework, which is then functionalized with the hydroxymethyl group. The synthesis process requires precise control over reaction conditions to ensure high yields and purity of the final product.
Recent studies have highlighted the pharmacological properties of this compound, particularly its ability to modulate key biological pathways associated with neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The dimethoxyphenyl group is known to confer significant antioxidant properties, which may contribute to its neuroprotective effects. Additionally, the bicyclo[3.1.1]heptane framework provides structural rigidity, enhancing the compound's bioavailability and stability in vivo.
One of the most promising applications of [5-(3,4-Dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol lies in its potential as a lead compound for drug development targeting central nervous system disorders. Preclinical studies have demonstrated its ability to cross the blood-brain barrier efficiently, making it a strong candidate for further investigation in animal models of neurological diseases.
In terms of chemical stability, [5-(3,4-Dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol exhibits remarkable resilience under various storage conditions, provided that it is protected from light and moisture exposure. Its stability is attributed to the electron-donating effects of the methoxy groups on the aromatic ring, which reduce susceptibility to oxidative degradation.
Furthermore, recent advancements in computational chemistry have enabled researchers to model the interaction of this compound with various therapeutic targets at an atomic level. These studies have provided valuable insights into its binding affinity and selectivity towards specific receptors and enzymes, paving the way for rational drug design strategies.
In conclusion, [5-(3,4-Dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol represents a cutting-edge molecule with significant potential in the field of medicinal chemistry. Its unique structure, coupled with its promising pharmacological profile, positions it as a valuable asset in ongoing efforts to develop novel therapeutic agents for complex neurological disorders.
2731014-58-5 ([5-(3,4-Dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)